molecular formula C15H16N6OS2 B282816 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Cat. No. B282816
M. Wt: 360.5 g/mol
InChI Key: GMSOAYXOPICOBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, studies have shown that the compound works by inhibiting the growth and proliferation of cancer cells and microorganisms. It is believed that the compound targets specific enzymes and proteins involved in cell division and growth, leading to the inhibition of these processes.
Biochemical and Physiological Effects
Studies have shown that 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has various biochemical and physiological effects. The compound has been found to exhibit antioxidant properties, which can help reduce oxidative stress in the body. It has also been shown to have anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, the compound has been found to exhibit cytotoxic effects on cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its broad-spectrum activity against various microorganisms and cancer cells. This makes it a potential candidate for the development of new drugs. However, one of the limitations is the lack of understanding of its mechanism of action, which can hinder its development as a drug.

Future Directions

There are several future directions for the research of 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One of the potential areas of research is the development of new drugs for the treatment of cancer and microbial infections. Additionally, further studies are needed to understand the compound's mechanism of action and its potential side effects. Furthermore, research can be conducted to explore the compound's potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound with potential applications in various scientific research fields. Its broad-spectrum activity against various microorganisms and cancer cells makes it a potential candidate for the development of new drugs. Further research is needed to understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 4-ethyl-4H-1,2,4-triazole-3-thiol, 4-aminobenzoic acid, and 2-bromoacetic acid in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-{[5-(4-aminophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has potential applications in various scientific research fields. One of the primary areas of interest is in the development of new drugs for the treatment of various diseases. The compound has been found to exhibit antimicrobial, antifungal, and anticancer properties, making it a potential candidate for drug development.

properties

Molecular Formula

C15H16N6OS2

Molecular Weight

360.5 g/mol

IUPAC Name

2-[[5-(4-aminophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

InChI

InChI=1S/C15H16N6OS2/c1-2-21-13(10-3-5-11(16)6-4-10)19-20-15(21)24-9-12(22)18-14-17-7-8-23-14/h3-8H,2,9,16H2,1H3,(H,17,18,22)

InChI Key

GMSOAYXOPICOBU-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C3=CC=C(C=C3)N

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C3=CC=C(C=C3)N

Origin of Product

United States

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